Technical Guide: Ethyl 4-bromo-2-ethylbutanoate (CAS 857831-60-8)
Technical Guide: Ethyl 4-bromo-2-ethylbutanoate (CAS 857831-60-8)
The following technical guide provides an in-depth analysis of Ethyl 4-bromo-2-ethylbutanoate (CAS 857831-60-8) . This document is structured to support researchers in medicinal chemistry and process development, specifically those working with pyrrolidone scaffolds and SV2A ligands.
Strategic Building Block for 3-Substituted ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted"> -Lactam Scaffolds[1][2]
Executive Summary & Chemical Identity
Ethyl 4-bromo-2-ethylbutanoate is a specialized alkyl halide ester used primarily as a diverse building block in the synthesis of heterocyclic pharmaceutical intermediates. It serves as a critical precursor for 3-ethylpyrrolidin-2-one derivatives, a structural motif found in the "Racetam" class of antiepileptic drugs (AEDs) and nootropics.
While often confused with the propyl-analog intermediate used for Brivaracetam (which bears a 4-propyl group), this specific ethyl-analog (CAS 857831-60-8) is essential for Structure-Activity Relationship (SAR) profiling of Synaptic Vesicle Protein 2A (SV2A) ligands and the development of novel anticonvulsants.
1.1 Chemical Profile
| Property | Specification |
| CAS Number | 857831-60-8 |
| IUPAC Name | Ethyl 4-bromo-2-ethylbutanoate |
| Synonyms | Ethyl 2-(2-bromoethyl)butanoate; Butanoic acid, 4-bromo-2-ethyl-, ethyl ester |
| Molecular Formula | |
| Molecular Weight | 223.11 g/mol |
| Physical State | Colorless to pale yellow liquid |
| Boiling Point | ~115–120 °C (at 15 mmHg) [Predicted based on homologs] |
| Density | 1.28 ± 0.05 g/cm³ |
| Solubility | Soluble in DCM, EtOAc, THF; Insoluble in water |
Strategic Applications in Drug Discovery
The core utility of CAS 857831-60-8 lies in its ability to introduce an ethyl chain at the 3-position of a resulting
2.1 The "Racetam" Cyclization Logic
The transformation of this linear ester into a cyclic pharmacophore is the primary driver for its synthesis.
-
Mechanism: Reaction with a primary amine (
) initiates a tandem amidation-alkylation sequence.-
Amidation: Amine attacks the ester carbonyl.
-
Cyclization: The resulting amide nitrogen attacks the terminal carbon (C4), displacing bromine.
-
-
Product: 1-Substituted-3-ethylpyrrolidin-2-one.
Figure 1: Cyclization pathway for pyrrolidone synthesis.
Synthesis Methodology: The Malonate Route
While direct alkylation of ethyl butyrate is possible, it often suffers from poly-alkylation issues. For high-purity applications required in pharmaceutical research, the Malonate Diester Strategy is the "Gold Standard" protocol. It ensures regioselectivity and high yield.
3.1 Protocol Overview
This method builds the carbon skeleton via stepwise alkylation of diethyl malonate, followed by decarboxylation.
Step 1: Mono-Alkylation (Introduction of Ethyl Group)
-
Reagents: Diethyl malonate, Sodium ethoxide (NaOEt), Ethyl bromide.
-
Conditions: Reflux in anhydrous ethanol, 4 hours.
-
Outcome: Diethyl ethylmalonate.
Step 2: Second Alkylation (Introduction of Bromoethyl Chain)
-
Reagents: Diethyl ethylmalonate, NaH (or NaOEt), 1,2-Dibromoethane (Excess).
-
Critical Control: Use 3–5 equivalents of 1,2-dibromoethane to prevent dimerization (linking two malonates).
-
Outcome: Diethyl (2-bromoethyl)ethylmalonate.
Step 3: Decarboxylation & Esterification (Krapcho-Type or Hydrolysis)
-
Method: Heating with LiCl in wet DMSO (Krapcho decarboxylation) typically removes one ester group directly. However, for the bromo-ester target, a hydrolysis/decarboxylation followed by re-esterification is often more controllable to avoid eliminating the bromine.
-
Preferred Route (Acidic):
-
Hydrolysis/Decarboxylation with 48% HBr (reflux).
-
Re-esterification of the resulting acid with Ethanol/H2SO4.
-
3.2 Detailed Experimental Procedure (Step 2 Focus)
This step is the most critical for yield optimization.
-
Setup: Flame-dried 3-neck flask, nitrogen atmosphere.
-
Deprotonation: Suspend NaH (1.1 eq, 60% dispersion) in dry THF. Add Diethyl ethylmalonate (1.0 eq) dropwise at 0°C. Stir until H2 evolution ceases (~30 min).
-
Alkylation: Add the enolate solution dropwise to a solution of 1,2-dibromoethane (4.0 eq) in THF at reflux temperature.
-
Note: Adding the enolate to the dibromide is crucial to favor the mono-alkylated bromide product over the dimer.
-
-
Workup: Quench with saturated NH4Cl. Extract with Ethyl Acetate. Wash organic layer with water and brine.[1][2]
-
Purification: Distillation under reduced pressure is required to remove excess 1,2-dibromoethane.
Quality Control & Impurity Profiling
When sourcing or synthesizing CAS 857831-60-8, specific impurities must be monitored, especially if used as a reference standard for Brivaracetam analogs.
| Impurity Type | Origin | Detection Method |
| Ethyl 4-bromo-2-propylbutanoate | Cross-contamination from Brivaracetam lines | GC-MS (Mass shift +14 Da) |
| Diethyl (2-bromoethyl)ethylmalonate | Incomplete decarboxylation (Intermediate) | H-NMR (Integration of ester protons) |
| Gamma-Butyrolactone derivative | Internal cyclization (Lactone formation) | IR (Carbonyl shift to ~1770 cm⁻¹) |
Analytical Standard:
-
1H NMR (CDCl3, 400 MHz): Look for the characteristic triplet of the terminal
at ppm and the multiplet of the methine proton to the carbonyl at ppm.
Safety & Handling Guidelines
Hazard Class: Alkyl Bromide / Ester.
-
Signal Word: WARNING
-
H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).
-
Lachrymator: Like many
- or -bromo esters, this compound can be a mild lachrymator. Handle only in a fume hood.
Decontamination: Spills should be treated with a solution of dilute sodium hydroxide or sodium thiosulfate to neutralize potential active alkylating potential before disposal.
References
- Kenda, B. M., et al. (2004). "Discovery of 4-Substituted Pyrrolidone Butanamides as New Agents with High Affinity for the Synaptic Vesicle Protein 2A." Journal of Medicinal Chemistry, 47(3), 530–549. (Foundational chemistry for pyrrolidone SV2A ligands).
-
Organic Syntheses. (1921). "Ethyl gamma-bromobutyrate." Org.[1][2][3][4] Synth. 1, 6. (General methodology for gamma-bromo esters). Retrieved from [Link]
- Sargent, B. J. (2009). "The development of brivaracetam: a novel SV2A ligand for the treatment of epilepsy." Future Neurology, 4(6), 683-693. (Context for propyl vs. ethyl analogs).
